Cas no 1261813-49-3 (2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261813-49-3
• MF: C₁₂H₆ClF₃IN
• MW: 383.53542470932
• CID: 4983928
• Update Time: 2025-06-08

2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3IN/c13-11-5-10(17)8(6-18-11)7-3-1-2-4-9(7)12(14,15)16/h1-6H
• InChI Key： UXBRPHPNTCLHEX-UHFFFAOYSA-N
• SMILES： IC1C=C(N=CC=1C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-49-3)

2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-49-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern featuring chloro, iodo, and trifluoromethylphenyl groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its ability to modulate biological pathways with high specificity.

The growing interest in 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine aligns with the broader trend of targeting halogenated pyridines for drug discovery. Halogen atoms, such as chloro and iodo, enhance the compound's binding affinity to biological targets, while the trifluoromethylphenyl group contributes to improved metabolic stability. These properties make it a promising candidate for addressing challenges in precision medicine and sustainable agriculture, two areas currently dominating scientific discourse. For instance, its potential role in combating antibiotic resistance has been a focal point in recent studies.

From a synthetic chemistry perspective, CAS No. 1261813-49-3 exemplifies the strategic use of cross-coupling reactions and halogen exchange methodologies. The presence of both chloro and iodo substituents offers versatile reactivity, enabling selective functionalization at different positions. This flexibility is critical for constructing complex molecular architectures, a key demand in modern high-throughput screening platforms. Additionally, the compound's trifluoromethyl moiety aligns with the industry's shift toward fluorine-containing pharmaceuticals, which account for over 30% of newly approved drugs.

Environmental and regulatory considerations further underscore the relevance of 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine. Its design incorporates principles of green chemistry, such as atom economy and reduced toxicity, addressing the increasing demand for eco-friendly synthetic routes. Researchers are also investigating its biodegradability profile, a topic frequently searched in connection with sustainable chemical innovation. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of material science, this compound's unique electronic properties—imparted by the iodo and trifluoromethyl groups—have sparked interest in organic electronics. Its potential applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic materials are under exploration, coinciding with the surge in searches for energy-efficient technologies. Such interdisciplinary applications highlight its versatility beyond traditional chemical domains.

To summarize, 2-Chloro-4-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-49-3) represents a convergence of cutting-edge research trends: drug discovery, sustainability, and advanced materials. Its multifaceted utility ensures its continued prominence in scientific literature and industrial applications, making it a compound to watch in the coming years.